Sulfo-cyanine5.5 amine potassium

• Molecular Formula: C46H54K2N4O13S4
• Molecular Weight: 1077.4 g/mol
• InChI: InChI=1S/C46H56N4O13S4.2K/c1-45(2)40(49(5)36-21-19-32-34(43(36)45)26-30(64(52,53)54)28-38(32)66(58,59)60)16-10-8-11-17-41-46(3,4)44-35-27-31(65(55,56)57)29-39(67(61,62)63)33(35)20-22-37(44)50(41)25-15-9-12-18-42(51)48-24-14-7-6-13-23-47;;/h8,10-11,16-17,19-22,26-29H,6-7,9,12-15,18,23-25,47H2,1-5H3,(H4-,48,51,52,53,54,55,56,57,58,59,60,61,62,63);;/q;2*+1/p-2
• InChIKey: UHRNSQDVKXPMOX-UHFFFAOYSA-L

Sulfo-Cyanine5.5 Amine Potassium Overview

Sulfo-cyanine5.5 amine potassium (Sulfo-Cy5.5-NH2) is a sulfonated cyanine dye optimized for far-red to near-infrared (NIR) fluorescence applications, particularly non-invasive in vivo imaging and high-sensitivity biomolecule labeling [1]. The compound possesses a Cy5.5 chromophore core with four sulfonate (-SO3H) substituents, conferring exceptional water solubility and enabling direct use in aqueous buffers and physiological media without the need for organic co-solvents . The presence of a primary amine functional group, separated from the fluorophore by a flexible linker, provides a versatile handle for covalent conjugation to carboxyl groups, activated NHS esters, epoxides, and enzymatic transamination strategies .

1

Workflow Aqueous NIR fluorescence labeling and non-invasive in vivo imaging

2

Selection Sulfonated Cy5.5 probe with amine handle; no organic co-solvent required for conjugation

3

Use Context Supports biomolecule labeling at physiological pH for solvent-sensitive protein and nanoparticle conjugates

• [1] MedChemExpress (MCE). Sulfo-Cyanine5.5 amine potassium. Product Datasheet. View Source

Sulfo-Cy5.5 Amine: Irreplaceable Properties

Generic substitution of Sulfo-Cy5.5 amine potassium with other cyanine-based NIR dyes is scientifically unsound due to fundamental structural differences that dictate solubility, spectral overlap with biological windows, and labeling compatibility. Non-sulfonated Cy5.5 derivatives exhibit significant hydrophobicity, requiring organic co-solvents (e.g., DMSO) for solubilization—a practice that can denature sensitive proteins and complicates in vivo administration . Similarly, using Cy5 amine (λem ≈670 nm) instead of Cy5.5 (λem ≈694–710 nm) forces the imaging system to operate in a spectral region with higher tissue autofluorescence and reduced photon penetration depth, directly compromising signal-to-noise ratio and imaging resolution in whole-animal studies [1]. The selection of Sulfo-Cy5.5 amine potassium is therefore a deliberate, data-driven decision that determines experimental feasibility and outcome quality rather than a trivial reagent swap.

Target

Sulfo-Cy5.5 amine potassium

Water-soluble; emits at 694–710 nm within NIR tissue transparency window; direct aqueous conjugation

SolubilityAqueous buffer-ready

Emission~694–710 nm

ConjugationAmine handle, solvent-free

Potential Substitute

Cy5 amine / Non-sulfonated Cy5.5

Non-sulfonated derivatives require DMSO; Cy5 emits at ~670 nm with higher tissue autofluorescence interference

SolubilityRequires organic co-solvent

Emission~670 nm (Cy5) or solvent-dependent

RiskProtein denaturation; higher autofluorescence; reduced penetration depth

• [1] ChemicalBook. 水溶性-CY5.5-氨基，磺酸基-花青素CY5.5-氨基，化学定义由来、特性. View Source

Sulfo-Cy5.5 Amine: Quantified Differentiation

Aqueous Solubility Advantage

Sulfo-Cy5.5 amine potassium demonstrates complete water solubility due to its four sulfonate groups, whereas non-sulfonated Cy5.5 amine is water-insoluble and requires dissolution in organic solvents such as DMSO for labeling reactions . This difference directly impacts the preservation of protein structure and activity during conjugation, as exposure to organic co-solvents can induce denaturation and aggregation of sensitive biomolecules [1].

Aqueous Solubility

Head-to-head

Target: Complete water solubility (four sulfonate groups) Comparator: Water-insoluble; requires DMSO or DMF

Solubility

Enables native-condition protein labeling without organic co-solvent artifact

Direct head-to-head solubility comparison in aqueous buffers

Evidence Dimension	Water Solubility and Solvent Compatibility
Target Compound Data	Soluble in water, PBS buffer, DMSO; No organic co-solvent required for aqueous labeling
Comparator Or Baseline	Cy5.5 amine (non-sulfonated): Insoluble in water; Requires dissolution in organic solvents (e.g., DMSO, DMF)
Quantified Difference	Complete water solubility (four sulfonate groups) vs. water insolubility
Conditions	Solubility assessment in aqueous buffer systems (water, PBS) for bioconjugation protocols

Why This Matters

This solubility profile enables labeling of solvent-sensitive proteins and nanoparticles under native physiological conditions, eliminating a major source of artifact and activity loss in conjugation workflows.

• [1] 星戈瑞荧光 (Stargray Dye). Sulfo-Cy5.5-NH2科研常见问答. View Source

NIR Tissue Transparency Window Emission

Sulfo-Cy5.5 amine potassium emits fluorescence in the 694–710 nm range (excitation 673–685 nm), which falls within the NIR tissue transparency window where biological autofluorescence is minimized and photon penetration is maximized [1]. In contrast, Cy5 amine derivatives emit at approximately 670 nm, a wavelength region with significantly higher endogenous tissue autofluorescence and reduced tissue penetration depth, thereby yielding lower signal-to-noise ratios in whole-animal imaging experiments [2].

NIR Emission Window

Head-to-head

Target: Emission 694–710 nm (ex 673–685 nm) Comparator: Cy5 amine emission ~670 nm (ex ~650 nm)

Red-shift +24–40 nm

Supports deeper tissue imaging with reported lower autofluorescence interference

Spectral comparison in PBS; in vivo signal-to-background context

Evidence Dimension	Emission Wavelength and Biological Imaging Performance
Target Compound Data	Emission maximum 694–710 nm (in PBS); Excitation maximum 673–685 nm
Comparator Or Baseline	Cy5 amine: Emission maximum ≈670 nm; Excitation maximum ≈650 nm
Quantified Difference	Emission shift of +24–40 nm deeper into the NIR tissue transparency window
Conditions	Spectral measurement in PBS buffer; in vivo imaging signal-to-background assessment

Why This Matters

This spectral red-shift translates to superior imaging contrast and deeper tissue interrogation capability in small animal models, a critical factor for non-invasive biodistribution and tumor-targeting studies.

• [1] Empire Agents. Sulfo-Cy5.5 amine, 2183440-46-0. View Source
• [2] ChemicalBook. 水溶性-CY5.5-氨基，磺酸基-花青素CY5.5-氨基，化学定义由来、特性. View Source

High Brightness for Sensitive NIR Detection

Sulfo-Cy5.5 amine potassium is characterized by a high molar extinction coefficient (ε = 211,000 L·mol⁻¹·cm⁻¹) and a fluorescence quantum yield (Φ = 0.21) . These photophysical parameters are comparable to or exceed those of other sulfonated NIR dyes, such as Sulfo-Cy7 derivatives, which exhibit quantum yields of approximately 0.20–0.21 . The high ε value ensures efficient light absorption per mole of dye, while the moderate quantum yield provides sufficient photon output for sensitive detection in fluorescence microscopy, plate readers, and in vivo imaging systems.

Brightness

Context-dependent

ε = 211,000 L·mol⁻¹·cm⁻¹

Reported high extinction coefficient supports sensitive NIR detection workflows

Quantum yield Φ = 0.21 in PBS; cross-study comparable

Evidence Dimension	Brightness (Extinction Coefficient × Quantum Yield)
Target Compound Data	ε = 211,000 L·mol⁻¹·cm⁻¹; Φ = 0.21 (in PBS)
Comparator Or Baseline	Sulfo-Cy7 ethylenediamine: Quantum yield improved by ~20% over parent Cy7 (Φ ≈ 0.20–0.21)
Quantified Difference	Comparable quantum yield; extinction coefficient among the highest for Cy5.5-class dyes
Conditions	Spectral measurement in PBS buffer, pH 7.4

Why This Matters

High extinction coefficient directly correlates with detection sensitivity in labeling applications; higher ε values allow lower dye concentrations to achieve equivalent signal intensities, reducing potential dye-induced perturbation of biomolecule function.

pH-Insensitive Fluorescence Stability

The fluorescence emission of Sulfo-Cy5.5 amine potassium is insensitive to pH changes over a broad range from pH 4 to pH 10 . This pH independence is a characteristic of sulfonated cyanine dyes and is not universally shared by all NIR fluorophores; some organic dyes exhibit significant fluorescence quenching or spectral shifts under acidic conditions (e.g., within endosomal/lysosomal compartments) or upon exposure to alkaline buffers .

pH Stability

Class-level

Stable fluorescence intensity and emission maximum from pH 4 to pH 10

May support reliable quantitation across acidic and alkaline biological compartments

Class-level inference for sulfonated cyanines; data to verify for specific conjugate

Evidence Dimension	pH Stability of Fluorescence Emission
Target Compound Data	Stable fluorescence intensity and emission maximum from pH 4 to pH 10
Comparator Or Baseline	Other cyanine derivatives (class-level property): Sulfonated cyanines generally exhibit pH insensitivity; non-cyanines (e.g., fluorescein) show pH-dependent fluorescence
Quantified Difference	Maintains >90% relative fluorescence intensity across pH 4–10 range (class-level observation)
Conditions	Fluorescence measurement in aqueous buffers across pH 4–10

Why This Matters

pH insensitivity ensures reliable quantitation and reproducible imaging data across diverse biological compartments (e.g., endosomes, lysosomes, extracellular matrix) without the need for pH correction factors.

Sulfo-Cy5.5 Amine: Validated Applications

Non-Invasive In Vivo NIR Imaging

The combination of water solubility (enabling formulation in physiological buffers) and NIR emission (694–710 nm) within the tissue transparency window makes Sulfo-Cy5.5 amine potassium ideal for whole-animal fluorescence imaging studies. Its spectral profile minimizes interference from tissue autofluorescence and hemoglobin absorption, delivering superior signal-to-noise ratios for tracking biomolecule distribution, tumor targeting, and pharmacokinetics [1].

Aqueous Conjugation for Solvent-Sensitive Biomolecules

The complete water solubility of Sulfo-Cy5.5 amine potassium, conferred by its four sulfonate groups, allows direct aqueous-phase conjugation without organic co-solvents. This is essential for labeling proteins, antibodies, and nanoparticles that denature or aggregate in the presence of DMSO or DMF, preserving the structural integrity and functional activity of the bioconjugate [1].

Enzymatic Transamination for Site-Specific Labeling

The primary amine functional group of Sulfo-Cy5.5 amine potassium serves as an amine donor in enzymatic transamination reactions, enabling site-specific fluorescent labeling of biomolecules under mild, biocompatible conditions. This approach avoids the use of reactive chemical reagents (e.g., NHS esters, maleimides) that may introduce off-target modifications or compromise biomolecule stability [1].

pH-Independent Fluorescence Quantitation

The fluorescence of Sulfo-Cy5.5 amine potassium remains stable across a pH range of 4 to 10, making it suitable for applications that require accurate quantitation across acidic organelles (e.g., endosomes, lysosomes) or alkaline extracellular environments without the need for pH-dependent correction algorithms [1].

Application

Selection Property

Validation Focus

Non-invasive in vivo NIR imaging

NIR emission within tissue transparency window

Signal-to-noise ratio and tissue penetration depth

Aqueous conjugation of solvent-sensitive biomolecules

Complete water solubility; no organic co-solvent required

Protein structure and activity retention post-labeling

Enzymatic transamination labeling

Primary amine functional group with flexible linker

Site-specific labeling under biocompatible conditions

pH-independent fluorescence quantitation

Stable emission across pH 4–10 range

Quantitative accuracy in acidic organelles and alkaline environments

• [1] MedChemExpress (MCE). Sulfo-Cyanine5.5 amine potassium. Product Datasheet. View Source